![molecular formula C17H17N3O B7455849 2-(3,5-dimethylpyrazol-1-yl)-N-naphthalen-1-ylacetamide](/img/structure/B7455849.png)
2-(3,5-dimethylpyrazol-1-yl)-N-naphthalen-1-ylacetamide
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Overview
Description
2-(3,5-dimethylpyrazol-1-yl)-N-naphthalen-1-ylacetamide, also known as DANA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, biochemistry, and pharmacology. This compound is a derivative of pyrazole and naphthalene, which makes it a unique and promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 2-(3,5-dimethylpyrazol-1-yl)-N-naphthalen-1-ylacetamide is not fully understood, but it is believed to interact with metal ions and other biomolecules in cells, leading to various physiological effects. In particular, this compound has been shown to induce apoptosis in cancer cells, which suggests that it may have potential as an anticancer agent.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the ability to induce apoptosis in cancer cells, inhibit cell proliferation, and regulate the expression of certain genes. Additionally, this compound has been shown to have antioxidant properties, which may make it useful for preventing oxidative stress and related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(3,5-dimethylpyrazol-1-yl)-N-naphthalen-1-ylacetamide in lab experiments is its high sensitivity and specificity for detecting metal ions in biological samples. Additionally, this compound is relatively easy to synthesize and can be obtained in high yields. However, one limitation of using this compound is its limited solubility in aqueous solutions, which may affect its effectiveness in certain experiments.
Future Directions
There are many potential future directions for research on 2-(3,5-dimethylpyrazol-1-yl)-N-naphthalen-1-ylacetamide. One area of interest is the development of new synthetic methods for producing this compound and related compounds. Additionally, further investigation into the mechanism of action of this compound and its potential applications in medicine and biochemistry is warranted. Finally, the development of new methods for detecting and quantifying this compound in biological samples may also be of interest.
Synthesis Methods
The synthesis of 2-(3,5-dimethylpyrazol-1-yl)-N-naphthalen-1-ylacetamide involves the reaction between 3,5-dimethylpyrazole and naphthalene-1-acetic acid, which results in the formation of the final product. This reaction is typically carried out in the presence of a catalyst such as triethylamine, and the yield of the product can be improved by optimizing the reaction conditions.
Scientific Research Applications
2-(3,5-dimethylpyrazol-1-yl)-N-naphthalen-1-ylacetamide has been extensively studied for its potential applications in various scientific fields. In particular, it has been investigated for its role as a fluorescent probe for detecting metal ions such as copper and zinc in biological samples. Additionally, this compound has been explored for its potential as a therapeutic agent for treating cancer and other diseases.
Properties
IUPAC Name |
2-(3,5-dimethylpyrazol-1-yl)-N-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O/c1-12-10-13(2)20(19-12)11-17(21)18-16-9-5-7-14-6-3-4-8-15(14)16/h3-10H,11H2,1-2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAOAAWPNKYELTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CC(=O)NC2=CC=CC3=CC=CC=C32)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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